Cas no 100016-34-0 (1H-Benzimidazole, 5-fluoro-2-[[1-(phenylmethyl)-4-piperidinyl]methyl]-)

1H-Benzimidazole, 5-fluoro-2-[[1-(phenylmethyl)-4-piperidinyl]methyl]- structure
100016-34-0 structure
Product Name:1H-Benzimidazole, 5-fluoro-2-[[1-(phenylmethyl)-4-piperidinyl]methyl]-
CAS No:100016-34-0
MF:C20H22FN3
MW:323.40718793869
CID:1124559
Update Time:2024-07-27

1H-Benzimidazole, 5-fluoro-2-[[1-(phenylmethyl)-4-piperidinyl]methyl]- Chemical and Physical Properties

Names and Identifiers

    • 1H-Benzimidazole, 5-fluoro-2-[[1-(phenylmethyl)-4-piperidinyl]methyl]-
    • 1H-Benzimidazole, 6-fluoro-2-[[1-(phenylmethyl)-4-piperidinyl]methyl]-
    • Inchi: 1S/C20H22FN3/c21-17-6-7-18-19(13-17)23-20(22-18)12-15-8-10-24(11-9-15)14-16-4-2-1-3-5-16/h1-7,13,15H,8-12,14H2,(H,22,23)
    • InChI Key: PVVJHMSKROBKAN-UHFFFAOYSA-N
    • SMILES: C1(CC2CCN(CC3=CC=CC=C3)CC2)NC2=CC(F)=CC=C2N=1

Computed Properties

  • Exact Mass: 323.17996

Experimental Properties

  • Density: 1.225±0.06 g/cm3(Predicted)
  • Melting Point: 206.2 °C
  • Boiling Point: 509.8±25.0 °C(Predicted)
  • PSA: 31.92
  • pka: 11.75±0.10(Predicted)
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